2-((4-chlorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(2-fluorobenzyl)acetamide

• IUPAC Name: 2-[(4-chloro-1,3-benzothiazol-2-yl)-methylamino]-N-[(2-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C17H15ClFN3OS/c1-22(17-21-16-12(18)6-4-8-14(16)24-17)10-15(23)20-9-11-5-2-3-7-13(11)19/h2-8H,9-10H2,1H3,(H,20,23)
• InChI Key: VZHQSPSIKMIZPE-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NCC1=CC=CC=C1F)C2=NC3=C(S2)C=CC=C3Cl
• Molecular Formula: C17H15ClFN3OS
• Molecular Weight: 363.8 g/mol

Description

The compound is a derivative of benzo[d]thiazol-2-yl, which is a common moiety in many bioactive molecules. It’s likely that this compound could have potential biological activities, but without specific studies on this exact compound, it’s hard to say for sure.

Scientific Research Applications

Spectroscopic and Quantum Mechanical Studies

The research conducted by Mary et al. (2020) focused on the spectroscopic and quantum mechanical studies of bioactive benzothiazolinone acetamide analogs, revealing their potential as photosensitizers in dye-sensitized solar cells (DSSCs) due to their good light harvesting efficiency and free energy of electron injection. These compounds also displayed promising non-linear optical (NLO) activities, suggesting applications in the field of photonics. Moreover, molecular docking studies indicated potential biological interactions, particularly with the Cyclooxygenase 1 (COX1) enzyme, hinting at possible pharmaceutical applications (Mary et al., 2020).

Antitumor and Antimicrobial Activities

Several studies have synthesized and evaluated benzothiazole derivatives for their anticancer and antimicrobial properties. One study identified compounds with significant activity against lung, breast, and CNS cancer cell lines at low concentrations, highlighting their potential as therapeutic agents against various cancers (Hammam et al., 2005). Another research explored substituted 2-aminobenzothiazoles derivatives, showing efficacy against Methicillin-resistant Staphylococcus aureus (MRSA) and other microbial strains, offering a new direction for the design of potent antimicrobial agents (Anuse et al., 2019).

Photochemical and Thermochemical Modeling

The study by Mary et al. not only investigated the compounds' NLO activity and ligand-protein interactions but also performed photochemical and thermochemical modeling. This analysis revealed the compounds' efficacy as photosensitizers in DSSCs, emphasizing their potential in renewable energy technologies (Mary et al., 2020).

Analgesic and Anti-inflammatory Activities

Compounds derived from 2-((4-chlorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(2-fluorobenzyl)acetamide have been explored for their potential analgesic and anti-inflammatory activities. Kumar et al. (2019) synthesized novel derivatives and evaluated their analgesic effects through in vivo methods, showing significant results compared to standard drugs. These findings suggest the possibility of developing new therapeutic agents for pain management (Kumar et al., 2019).